6-(1-(3,4-Dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 6-[1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C22H22N4O3/c1-13-3-4-18(7-14(13)2)26-12-17(9-20(26)27)22(29)25-6-5-19-16(11-25)8-15(10-23)21(28)24-19/h3-4,7-8,17H,5-6,9,11-12H2,1-2H3,(H,24,28)
• InChI Key: QQXIJSXTBIISHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)N3CCC4=C(C3)C=C(C(=O)N4)C#N)C
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups including a pyrrolidine ring, a naphthyridine ring, and a carbonitrile group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the pyrrolidine ring might be formed through a cyclization reaction, while the naphthyridine ring could be formed through a multi-component reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the carbonitrile group could undergo hydrolysis to form a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would depend on the polarity of its functional groups, while its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Novel Synthesis Methods

Research has focused on developing novel synthesis methods for 1,6-naphthyridin-2(1H)-ones and their derivatives, which are structurally related to the compound . For instance, a study described a new and convenient procedure for synthesizing these compounds, highlighting the potential for creating a variety of derivatives through innovative synthetic routes (Singh & Lesher, 1990). These methods may be applicable in designing synthesis pathways for the compound of interest, emphasizing the importance of synthetic chemistry in discovering new molecules with potential applications.

Biological Effects and Applications

Derivatives of naphthyridine and related structures have been explored for their antimicrobial and antifungal activities. A study synthesized derivatives incorporating a benzotriazole moiety or 1,3,4-thiadiazole derivatives, testing them for antimicrobial and antifungal properties (Al-Omran, El-Khair, & Mohareb, 2002). This indicates the potential for compounds like 6-(1-(3,4-Dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile to be explored for similar biological applications, contributing to the development of new therapeutic agents.

Conducting Polymers

Research into derivatized bis(pyrrol-2-yl) arylenes, including structures related to naphthyridine, has shown potential in creating conducting polymers with low oxidation potentials (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996). These findings suggest avenues for developing materials with novel electrical properties, possibly including compounds with the naphthyridine core.

Antioxidant and Antimicrobial Activities

Compounds structurally related to the target molecule have been synthesized and evaluated for their antimicrobial and antioxidant activities. This underscores the potential of structurally complex naphthyridine derivatives in contributing to the fields of medicinal chemistry and pharmacology by offering new scaffolds for drug development (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Water Oxidation Catalysts

Ruthenium complexes with ligands structurally similar to naphthyridine have been studied for their efficacy as water oxidation catalysts. These studies open up possibilities for the application of naphthyridine derivatives in catalysis and renewable energy research (Zong & Thummel, 2005).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. This could include wearing personal protective equipment and ensuring adequate ventilation.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis, and studying its properties in more detail.